Cas no 89703-64-0 (Potassium, (1-phenyl-2-cyclohexen-1-yl)-)

Potassium, (1-phenyl-2-cyclohexen-1-yl)- structure
89703-64-0 structure
Product Name:Potassium, (1-phenyl-2-cyclohexen-1-yl)-
CAS No:89703-64-0
MF:C12H13K
MW:196.329924345016
CID:592014
PubChem ID:71325702
Update Time:2025-04-19

Potassium, (1-phenyl-2-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Potassium, (1-phenyl-2-cyclohexen-1-yl)-
    • potassium,cyclohex-2-en-1-ylbenzene
    • DTXSID80754998
    • 89703-64-0
    • Potassium 1-phenylcyclohex-2-en-1-ide
    • Inchi: 1S/C12H13.K/c1-3-7-11(8-4-1)12-9-5-2-6-10-12;/h1,3-5,7-9H,2,6,10H2;/q-1;+1
    • InChI Key: NMCKLEFWLREAQX-UHFFFAOYSA-N
    • SMILES: [K+].[C-]1(C2C=CC=CC=2)C=CCCC1

Computed Properties

  • Exact Mass: 196.06543190g/mol
  • Monoisotopic Mass: 196.06543190g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 157
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
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